![molecular formula C9H7BrClN B2525604 2-(5-Bromo-2-chloro-4-methylphenyl)acetonitrile CAS No. 2090958-22-6](/img/structure/B2525604.png)
2-(5-Bromo-2-chloro-4-methylphenyl)acetonitrile
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Description
Synthesis Analysis
The synthesis of related acetonitrile compounds involves multi-component reactions or the treatment of acetonitrile with other reagents. For instance, bis(diphenylphosphino)acetonitrile was synthesized by treating acetonitrile with n-butyllithium followed by chlorodiphenylphosphine under optimized conditions, yielding approximately 60% of the product . This suggests that acetonitrile can act as a precursor in the synthesis of more complex nitriles through nucleophilic substitution reactions.
Molecular Structure Analysis
The molecular structure of acetonitrile derivatives can be determined using various spectroscopic techniques. For example, the structure of (5-Chloro-1,3-benzoxazol-2-ylthio)acetonitrile was elucidated using IR, 1H NMR, and 13C NMR spectra, and confirmed by X-ray analysis . Similarly, theoretical studies using density functional theory have been performed to investigate the structural and vibrational properties of related compounds, such as 2-(4-bromophenyl)-2-(4-chlorophenylamino)acetonitrile . These studies provide valuable information on the bonding features and potential energy distribution of the molecules.
Chemical Reactions Analysis
Acetonitrile derivatives can participate in various chemical reactions. The electrochemical oxidation of tris(4-bromophenyl)amine in acetonitrile has been studied, revealing insights into the oxidation mechanisms of related compounds . Additionally, acetonitrile has been used as a component in three-component reactions, such as the formation of N-[(2-Hydroxy-4,4-dimethyl-6-oxocyclohexene-1-yl)-aryl-methyl]-acetamides . These reactions demonstrate the versatility of acetonitrile derivatives in synthetic chemistry.
Physical and Chemical Properties Analysis
The physical and chemical properties of acetonitrile derivatives can be inferred from their molecular structure and reactivity. For instance, the crystal structures of diastereoisomers of a related compound, 2-[(S/R)-2-chloro-3-quinolyl]-2-[(R)-1-(4-methoxyphenyl)ethylamino]acetonitrile, show zigzag layers stabilized by various hydrogen-bond interactions, indicating the potential for solid-state intermolecular interactions . The reactivity of acetonitrile derivatives in catalytic carbon-carbon coupling reactions, as demonstrated by bis(diphenylphosphino)acetonitrile, also highlights their importance in organic synthesis .
Mechanism of Action
While the specific mechanism of action for 2-(5-Bromo-2-chloro-4-methylphenyl)acetonitrile is not mentioned in the search results, it is known that similar compounds can be used to prepare antidiabetic agents such as Canagliflozin, a sodium-dependent glucose co-transporter 2 (SGLT2) inhibitor for the treatment of type 2 diabetes mellitus .
Safety and Hazards
The safety information for 2-(5-Bromo-2-chloro-4-methylphenyl)acetonitrile indicates that it is a dangerous substance. It has hazard statements H301, H315, H319, H335, which indicate that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation .
properties
IUPAC Name |
2-(5-bromo-2-chloro-4-methylphenyl)acetonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrClN/c1-6-4-9(11)7(2-3-12)5-8(6)10/h4-5H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BKCZGGDBZVLXOT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1Br)CC#N)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrClN |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.51 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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